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Compound of Interest

Compound Name: Gpr183-IN-2

Cat. No.: B15606613 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for a compound designated "Gpr183-IN-2" is

publicly available. The following guidance is based on general laboratory safety protocols for

handling potentially hazardous chemical compounds and should be adapted to the specific

physical and chemical properties of the substance once known. Always consult with your

institution's Environmental Health and Safety (EHS) department for specific handling and

disposal requirements.

This document provides essential safety and logistical information for researchers, scientists,

and drug development professionals working with Gpr183-IN-2, a presumed small molecule

inhibitor of the G protein-coupled receptor 183 (GPR183). The content herein offers procedural

guidance to ensure safe handling, storage, and disposal.

Personal Protective Equipment (PPE) and Engineering
Controls
Proper personal protective equipment and engineering controls are paramount to minimize

exposure and ensure a safe laboratory environment.
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Control Type Recommendation Rationale

Engineering Controls

Fume Hood

All handling of Gpr183-IN-2

powder and initial solution

preparation should be

conducted in a certified

chemical fume hood.

To prevent inhalation of

aerosols or fine powders.

Ventilated Area

Subsequent dilutions and use

in assays can be performed in

a well-ventilated laboratory

area.

To minimize exposure to

volatile components of the

solvent.

Personal Protective Equipment

Eye Protection

ANSI-approved safety glasses

with side shields or chemical

splash goggles should be worn

at all times.[1][2]

To protect eyes from splashes

of the chemical or solvents.

Hand Protection

Chemically resistant gloves

(e.g., nitrile) should be worn

when handling the compound

or its solutions. Gloves should

be inspected before use and

changed frequently.

To prevent skin contact and

absorption.

Body Protection
A standard laboratory coat

must be worn.[2]

To protect skin and personal

clothing from contamination.

Respiratory Protection

Not generally required if work

is conducted in a fume hood. If

weighing outside of a hood, a

NIOSH-approved respirator

may be necessary.

To prevent inhalation of

airborne particles.

Handling and Storage Procedures

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://ehs.okstate.edu/laboratory-safety/lab_safety_rules.html
https://cce.caltech.edu/documents/3798/SOP.pdf
https://cce.caltech.edu/documents/3798/SOP.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606613?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Adherence to proper handling and storage protocols is crucial for maintaining the integrity of

the compound and the safety of laboratory personnel.

Procedure Guideline

Receiving and Unpacking

Inspect the package for damage upon receipt.

Unpack in a designated area, preferably within a

fume hood, while wearing appropriate PPE.

Weighing and Solution Preparation

Weigh the solid compound in a fume hood.[2]

Prepare stock solutions in the fume hood. Avoid

creating dust.

Storage

Store Gpr183-IN-2 in a tightly sealed, clearly

labeled container in a cool, dry, and well-

ventilated area, away from incompatible

materials. Follow manufacturer's

recommendations for storage temperature.

Spill Management

In case of a spill, evacuate the area if

necessary. For small spills, absorb with an inert

material (e.g., vermiculite, sand), collect in a

sealed container, and dispose of as hazardous

waste. For large spills, contact your institution's

EHS.

Disposal Plan
Proper disposal of Gpr183-IN-2 and associated waste is essential to prevent environmental

contamination and ensure regulatory compliance.
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Waste Type Disposal Procedure

Unused Compound

Dispose of as hazardous chemical waste in

accordance with local, state, and federal

regulations. Do not discard down the drain or in

the regular trash.[1][3]

Contaminated Labware (e.g., pipette tips, tubes)
Collect in a designated, labeled hazardous

waste container.

Liquid Waste (e.g., solutions containing Gpr183-

IN-2)

Collect in a sealed, labeled, and chemically

compatible hazardous waste container.[4][5] Do

not mix with incompatible waste streams.

Contaminated PPE (e.g., gloves, disposable lab

coats)

Dispose of as solid hazardous waste in a

designated container.

Experimental Protocols and Signaling Pathway
General Experimental Workflow
The following diagram outlines a typical workflow for utilizing a chemical inhibitor like Gpr183-
IN-2 in a laboratory setting, from reception to disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://ehs.okstate.edu/laboratory-safety/lab_safety_rules.html
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.gaiaca.com/how-to-dispose-of-chemical-lab-waste/
https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://www.benchchem.com/product/b15606613?utm_src=pdf-body
https://www.benchchem.com/product/b15606613?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606613?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Laboratory Workflow for Gpr183-IN-2
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Caption: General laboratory workflow for handling Gpr183-IN-2.
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GPR183 Signaling Pathway
GPR183, also known as Epstein-Barr virus-induced gene 2 (EBI2), is a G protein-coupled

receptor that plays a role in immune cell migration.[6][7] Its primary endogenous ligands are

oxysterols, such as 7α,25-dihydroxycholesterol (7α,25-OHC).[8] The binding of an agonist to

GPR183 initiates a downstream signaling cascade through G proteins, typically of the Gi family.

[9]

The following diagram illustrates the simplified GPR183 signaling pathway.

Simplified GPR183 Signaling Pathway
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Caption: Simplified GPR183 (EBI2) signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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